Cas no 2097952-32-2 (5-(4-Ethylphenyl)-1,1,1-trifluoropent-4-yn-2-ol)

• Product Name: 5-(4-Ethylphenyl)-1,1,1-trifluoropent-4-yn-2-ol
• CAS No: 2097952-32-2
• MF: C₁₃H₁₃F₃O
• MW: 242.236934423447
• CID: 5724053
• PubChem ID: 126847562
• Update Time: 2023-10-26

5-(4-Ethylphenyl)-1,1,1-trifluoropent-4-yn-2-ol Chemical and Physical Properties

Names and Identifiers

• 2097952-32-2
• F1912-1800
• starbld0024878
• AKOS040801442
• 5-(4-ethylphenyl)-1,1,1-trifluoropent-4-yn-2-ol
• 5-(4-Ethylphenyl)-1,1,1-trifluoropent-4-yn-2-ol

• Inchi： 1S/C13H13F3O/c1-2-10-6-8-11(9-7-10)4-3-5-12(17)13(14,15)16/h6-9,12,17H,2,5H2,1H3
• InChI Key： DUYSBAQSROVIFG-UHFFFAOYSA-N
• SMILES： FC(C(CC#CC1C=CC(=CC=1)CC)O)(F)F

Computed Properties

• Exact Mass: 242.09184952g/mol
• Monoisotopic Mass: 242.09184952g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 20.2Ų